Cas no 72828-74-1 (Quinolinium,4-[[(2,3-dihydro-2-methyl-1H-indol-1-yl)imino]methyl]-1-methyl-, chloride (1:1))

Quinolinium,4-[[(2,3-dihydro-2-methyl-1H-indol-1-yl)imino]methyl]-1-methyl-, chloride (1:1) structure
72828-74-1 structure
Product Name:Quinolinium,4-[[(2,3-dihydro-2-methyl-1H-indol-1-yl)imino]methyl]-1-methyl-, chloride (1:1)
CAS No:72828-74-1
MF:C20H20ClN3
MW:337.845903396606
CID:565333
PubChem ID:175188
Update Time:2025-04-19

Quinolinium,4-[[(2,3-dihydro-2-methyl-1H-indol-1-yl)imino]methyl]-1-methyl-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Quinolinium,4-[[(2,3-dihydro-2-methyl-1H-indol-1-yl)imino]methyl]-1-methyl-, chloride (1:1)
    • 4-[[(2,3-dihydro-2-methyl-1H-indol-1-yl)imino]methyl]-1-methylquinolinium chloride
    • 1-methyl-4-{(E)-[(2-methyl-2,3-dihydro-1H-indol-1-yl)imino]methyl}quinolinium chloride
    • 4-(((2,3-Dihydro-2-methyl-1H-indol-1-yl)imino)methyl)-1-methylquinolinium chloride
    • 4-(((2-Methyl-2,3-dihydro-1H-indol-1-yl)imino)methyl)-1-methylquinolium chloride
    • Quinolinium, 4-(((2,3-dihydro-2-methyl-1H-indol-1-yl)imino)methyl)-1-methyl-, chloride
    • Quinolinium, 4-(((2,3-dihydro-2-methyl-1H-indol-1-yl)imino)methyl)-1-methyl-, chloride (1:1)
    • NS00061060
    • Quinolinium, 4-[[(2,3-dihydro-2-methyl-1H-indol-1-yl)imino]methyl]-1-methyl-, chloride (1:1)
    • DTXSID40888268
    • 4-[[(2-Methyl-2,3-dihydro-1H-indol-1-yl)imino]methyl]-1-methylquinolium chloride
    • 72828-74-1
    • Inchi: 1S/C20H20N3.ClH/c1-15-13-16-7-3-5-9-19(16)23(15)21-14-17-11-12-22(2)20-10-6-4-8-18(17)20;/h3-12,14-15H,13H2,1-2H3;1H/q+1;/p-1
    • InChI Key: IXBUEUFJJCTIQA-UHFFFAOYSA-M
    • SMILES: [Cl-].N1(C2C=CC=CC=2CC1C)N=CC1C=C[N+](C)=C2C=CC=CC=12

Computed Properties

  • Exact Mass: 316.9782
  • Monoisotopic Mass: 337.1345753g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 435
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 19.5Ų

Experimental Properties

  • PSA: 19.48
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